Tartrazine

Specification

• CAS No.: 1342-47-8
• Molecular Formula: C16H9N4Na3O9S2
• Molecular Weight: 534.4 g/mol
• IUPAC Name: trisodium;5-oxo-1-(4-sulfonatophenyl)-4-[(4-sulfonatophenyl)diazenyl]-4H-pyrazole-3-carboxylate
• Standard InChI: InChI=1S/C16H12N4O9S2.3Na/c21-15-13(18-17-9-1-5-11(6-2-9)30(24,25)26)14(16(22)23)19-20(15)10-3-7-12(8-4-10)31(27,28)29;;;/h1-8,13H,(H,22,23)(H,24,25,26)(H,27,28,29);;;/q;3*+1/p-3
• Standard InChI Key: UJMBCXLDXJUMFB-UHFFFAOYSA-K
• SMILES: C1=CC(=CC=C1N=NC2C(=NN(C2=O)C3=CC=C(C=C3)S(=O)(=O)[O-])C(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+]
• Canonical SMILES: C1=CC(=CC=C1N=NC2C(=NN(C2=O)C3=CC=C(C=C3)S(=O)(=O)[O-])C(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+]
• Colorform: Bright orange-yellow powde
• Melting Point: greater than 572 °F (NTP, 1992)

Introduction

Chemical Identity and Properties

Tartrazine is an organic sodium salt, specifically the trisodium salt of tartrazine acid. It functions as a synthetic lemon yellow azo dye and is widely recognized for its coloring properties. The compound possesses several key chemical characteristics that define its structure and behavior:

Property	Value
Chemical Name	Tartrazine
Chemical Formula	C16H9N4Na3O9S2
Alternative Formula	C16H9N4O9S2.3Na
ChEBI ID	CHEBI:9405
Net Charge	0
Average Mass	534.36300 Da
Monoisotopic Mass	533.95040 Da
Physical Appearance	Lemon yellow powder
Solubility	Water-soluble
The chemical structure of tartrazine features an azo group (-N=N-) that connects aromatic rings, with sulfonate groups that enhance water solubility. This unique structure contributes to its stability as a colorant and its distinctive yellow hue.

Applications and Uses

Food Industry Applications

In the food industry, tartrazine serves primarily as a food coloring agent. Within European regulatory frameworks, tartrazine is designated as E102, belonging to the yellow colorants category (E100-109). It is commonly incorporated into:

• Processed foods and snacks

• Confectionery products

• Beverages and drink mixes

• Condiments and sauces

• Dessert preparations
  The widespread use of tartrazine in food products stems from its cost-effectiveness, stability, and ability to produce consistent coloration across various food matrices.

Scientific and Medical Applications

Beyond food applications, tartrazine functions as a histological dye in scientific research. In microscopic and electron microscopic examinations, it provides contrast that highlights cellular structures of interest, particularly nuclei and cytoplasm. This application demonstrates the compound's versatility beyond simple food coloration.

Metabolism and Toxicokinetics

Understanding how tartrazine interacts with biological systems is essential for assessing its safety profile. Research has revealed several key aspects of tartrazine metabolism:

Absorption and Distribution

Studies in both humans and laboratory animals demonstrate that less than 5% of orally administered tartrazine is absorbed intact across a range of dosages. This relatively low absorption rate suggests limited systemic exposure following oral consumption.

Toxicological Profile

Acute and Short-term Toxicity

Tartrazine demonstrates relatively low acute toxicity in experimental animal models:

• In mice, the LD50 (median lethal dose) is 12,750 mg/kg body weight

• In rats, the LD50 exceeds 2,000 mg/kg body weight
  Short-term and subchronic toxicity studies in rats, cats, and dogs have shown no tartrazine-related adverse effects at doses up to 500 mg/kg body weight. These findings suggest a considerable margin of safety for acute exposure scenarios.

Regulatory Status Worldwide

Tartrazine is subject to varying regulatory approaches globally, reflecting different risk assessment methodologies and public health priorities.

European Union Regulation

The European Union classifies tartrazine as food additive E102, permitting its use subject to specific conditions and maximum levels in various food categories. The European Food Safety Authority (EFSA) has conducted multiple safety evaluations of tartrazine in 1975, 1984, and most recently in 2009.

North American Regulations

In the United States and Canada, tartrazine is permitted in food and pharmaceutical products, though specific labeling requirements exist to inform consumers of its presence. These labeling provisions reflect recognition of potential hypersensitivity concerns while maintaining product availability.

Hypersensitivity and Intolerance

Historical Context

Concerns regarding potential hypersensitivity reactions to tartrazine have persisted for decades. These concerns prompted Australia's ADEC to recommend against tartrazine use in oral products in 1983.

Current Understanding

Despite historical concerns, a detailed literature review conducted by the TGA "failed to reveal any convincing clinical or scientific evidence" supporting a ban on tartrazine for topical products. This finding highlights the importance of distinguishing between different exposure routes when evaluating safety.